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Introduction

Thiodiglycol, systematically known as 2,2'-thiodiethanol, is a diol and thioether with the
chemical formula S(CH2CH20H)2. This viscous, colorless liquid is miscible with water and polar
organic solvents.[1][2] Its unique properties make it a versatile compound with a range of
applications, from a solvent in the textile and ink industries to a key intermediate in chemical
synthesis.[1][3] Notably, thiodiglycol is a precursor for the synthesis of sulfur mustard, a
chemical warfare agent, and is also a primary hydrolysis product of it, making it a crucial
biomarker for exposure.[1][3] Due to its dual-use potential, its production and trade are
regulated under the Chemical Weapons Convention as a Schedule 2 chemical.[3] This guide
provides an in-depth overview of the chemical structure, properties, synthesis, and biological
interactions of thiodiglycol.

Chemical Structure and Properties

Thiodiglycol is an organosulfur compound characterized by a central sulfur atom bonded to
two 2-hydroxyethyl groups.[1]

Table 1: Chemical Identifiers and Descriptors
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Identifier Value

IUPAC Name 2-(2-Hydroxyethylsulfanyl)ethanol[1]

CAS Number 111-48-8[1]

Molecular Formula C4H10025][2]

Molecular Weight 122.19 g/mol [4]

SMILES OCCOCCO0S[2]

inChl INChl=1S/C4H1002S/c5-1-3-7-4-2-6/h5-6H, 1-

4H2[2]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless, viscous liquid[2]

Odor Slightly sweet[2]

Melting Point -16 °C[1]

Boiling Point 282 °C (decomposes)[1]

Density 1.185 g/cm3

Solubility Miscible with water and alcohols; slightly soluble

in ether and chloroform([4]

Vapor Pressure

0.00323 mmHg at 25 °C[5]

Flash Point

160 °C[4]

logP (Octanol-Water Partition Coefficient)

-0.63[6]

Synthesis of Thiodiglycol

Thiodiglycol can be synthesized through several routes, with the most common methods

involving the reaction of 2-chloroethanol with a sulfide source or the reaction of ethylene oxide

with hydrogen sulfide.
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Experimental Protocol 1: Synthesis from 2-
Chloroethanol and Sodium Sulfide

This method is a well-established laboratory procedure for the preparation of thiodiglycol.[7]
Materials:

e 20% aqueous solution of 2-chloroethanol

Crystalline sodium sulfide nonahydrate (NazS-9H20)

Water

Concentrated hydrochloric acid (HCI)

Absolute ethanol

Procedure:

In a 3-liter round-bottomed flask equipped with a mechanical stirrer, combine 1.5 kg of a 20%
ethylene chlorohydrin solution and 750 g of water.[7]

o While stirring, slowly add 493 g of crystalline sodium sulfide nonahydrate. Maintain the
reaction temperature between 30-35°C by controlling the rate of addition. This typically takes
40-60 minutes.[7]

 After the addition is complete, continue stirring for 30 minutes.[7]

e Remove the stirrer and fit the flask with a reflux condenser and a thermometer. Heat the
solution on a steam bath to 90°C and maintain this temperature for 45 minutes.[7]

o Cool the solution to 25°C and carefully neutralize it with concentrated hydrochloric acid,
using turmeric paper as an indicator. It is crucial not to make the solution acidic.[7]

 Filter the solution and transfer it to a distillation apparatus.[7]

o Distill off the water under reduced pressure (30-40 mm Hg).[7]
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Extract the remaining residue (a mixture of sodium chloride and thiodiglycol) twice with 500
mL portions of hot absolute ethanol.[7]

Filter the hot alcoholic extract and wash the remaining salt with a small amount of hot
ethanol.[7]

Combine the ethanolic extracts and washings and remove the ethanol by distillation under

reduced pressure.[7]

The crude thiodiglycol can be purified by vacuum distillation. The product boils at 164—
166°C at 20 mmHg.[7] The expected yield of pure thiodiglycol is 180-195 g.[7]
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Synthesis of Thiodiglycol

2-Chloroethanol + Sodium Sulfide

Reaction in Aqueous Solution
(30-35°C, then 90°C)

Neutralization with HCI

Water Removal
(Reduced Pressure)

Extraction with Hot Ethanol

Vacuum Distillation

Pure Thiodiglycol
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Metabolism of Thiodiglycol

Thiodiglycol
S(CH2CH20H)2

Alcohol Dehydrogenase (ADH)

2-Hydroxyethylthioacetaldehyde
HOCH2CH2SCH2CHO

Idehyde Dehydrogenase (ALDH)

Thiodiglycolic Acid
HOCH2CH2SCH2COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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